Cas no 5328-35-8 (2-Imidazolidinethione,hydrobromide (1:1))

• Product Name: 2-Imidazolidinethione,hydrobromide (1:1)
• CAS No: 5328-35-8
• MF: C₃H₇BrN₂S
• MW: 183.070078134537
• CID: 378521
• PubChem ID: 24180854
• Update Time: 2025-04-19

2-Imidazolidinethione,hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinethione,hydrobromide (1:1)
• 2-Imidazolidinethione,monohydrobromide (9CI)
• 2-IMIDAZOLIDINETHIONE, HYDROBROMIDE
• imidazolidine-2-thione
• NSC-1938
• DTXSID30967859
• CHEMBL2002318
• 4,5-Dihydro-1H-imidazole-2-thiol--hydrogen bromide (1/1)
• NSC1938
• 5328-35-8

• Inchi： 1S/C3H6N2S.BrH/c6-3-4-1-2-5-3;/h1-2H2,(H2,4,5,6);1H
• InChI Key： BADBZEULTRZERS-UHFFFAOYSA-N
• SMILES： Br.S=C1NCCN1

Computed Properties

• Exact Mass: 181.95141
• Monoisotopic Mass: 102.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 63.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Ionization Potential: 8.15 eV
• Color/Form: 白色至淡绿色结晶 粉末
• Density: 1.27
• Melting Point: 203 deg C
• Boiling Point: 397 to 399° F (NTP, 1992)
• Flash Point: 486° F (NTP, 1992)
• Refractive Index: 1.664
• PSA: 24.06
• LogP: 1.07980

2-Imidazolidinethione,hydrobromide (1:1) Security Information

• Storage Condition：0-6°C